N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide

• IUPAC Name: N'-(4-methylphenyl)sulfonyl-2-phenoxyacetohydrazide
• InChI: InChI=1S/C15H16N2O4S/c1-12-7-9-14(10-8-12)22(19,20)17-16-15(18)11-21-13-5-3-2-4-6-13/h2-10,17H,11H2,1H3,(H,16,18)
• InChI Key: BMFZJIXJBQVQTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NNC(=O)COC2=CC=CC=C2
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide, also known as MPAH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MPAH is a hydrazide derivative that has been synthesized through a multistep process. In

Mechanism of Action

The mechanism of action of N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide is not fully understood. However, several studies have suggested that N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide exerts its anticancer effects by inhibiting the activity of several enzymes that are involved in the growth and survival of cancer cells. N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has also been shown to induce DNA damage in cancer cells, which leads to the activation of the apoptotic pathway. In addition to its anticancer effects, N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has also been reported to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has several biochemical and physiological effects. In vitro studies have shown that N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide inhibits the activity of several enzymes, including DNA topoisomerase II and protein kinase C. N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has also been shown to induce DNA damage in cancer cells, which leads to the activation of the apoptotic pathway. In addition to its anticancer effects, N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has also been reported to have anti-inflammatory and antioxidant properties. In vivo studies have shown that N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide reduces the growth of tumor xenografts in mice, indicating its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide in lab experiments is its ability to inhibit the growth of cancer cells. N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has been shown to be effective against several cancer cell lines, including breast cancer, lung cancer, and prostate cancer. Another advantage of using N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide is its low toxicity, which makes it a promising candidate for the development of new drugs. However, one of the limitations of using N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

For the research and development of N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide include the optimization of the synthesis method, identification of molecular targets, development of new formulations, and evaluation of efficacy in animal models.

Synthesis Methods

The synthesis of N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide involves a multistep process. The first step involves the reaction of 4-methylbenzenesulfonyl chloride with hydrazine hydrate to form N-(4-methylphenyl) hydrazine sulfate. The second step involves the reaction of N-(4-methylphenyl) hydrazine sulfate with 2-phenoxyacetyl chloride to form N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide (N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide). The synthesis method of N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has been reported in several scientific papers, and the yield of N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide can be improved by optimizing the reaction conditions.

Scientific Research Applications

N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has been used in various scientific research applications. One of the most significant applications of N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide is in the field of cancer research. N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has been reported to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and prostate cancer. N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has also been shown to induce apoptosis in cancer cells, which is a process that leads to the death of cancer cells. In addition to cancer research, N'-[(4-methylphenyl)sulfonyl]-2-phenoxyacetohydrazide has also been used in the development of new drugs for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.